Cas no 2229160-03-4 (1-(5-fluoro-2-nitrophenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(5-fluoro-2-nitrophenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2229160-03-4
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 5902520
• PubChem ID: 165628050
• Update Time: 2025-10-20

1-(5-fluoro-2-nitrophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-nitrophenyl)methyl-N-methylcyclopropan-1-amine
• 2229160-03-4
• 1-[(5-fluoro-2-nitrophenyl)methyl]-N-methylcyclopropan-1-amine
• EN300-1793337

• Inchi： 1S/C11H13FN2O2/c1-13-11(4-5-11)7-8-6-9(12)2-3-10(8)14(15)16/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： PXFSHARCINDAEF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1(CC1)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(5-fluoro-2-nitrophenyl)methyl-N-methylcyclopropan-1-amine

1-(5-fluoro-2-nitrophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229160-03-4)

The compound 1-(5-fluoro-2-nitrophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2229160-03-4) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and synthetic biology. This compound has garnered attention due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in neuroprotective agents and anti-inflammatory drugs, making it a subject of intense research interest.

The molecular structure of 1-(5-fluoro-2-nitrophenyl)methyl-N-methylcyclopropan-1-amine is characterized by a cyclopropane ring fused with a substituted phenyl group. The presence of a fluoro group at the 5-position and a nitro group at the 2-position on the phenyl ring introduces significant electronic effects, which influence the compound's reactivity and pharmacokinetic properties. The N-methyl substitution on the cyclopropane ring further enhances its stability and bioavailability, making it an ideal candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets, such as protein kinases and receptor proteins. These studies have revealed that 1-(5-fluoro-2-nitrophenyl)methyl-N-methylcyclopropan-1-amine exhibits high selectivity towards specific targets, which is crucial for minimizing off-target effects in drug therapy.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclopropanation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound, making it more accessible for large-scale production. This has been a major breakthrough in the field of organic synthesis, particularly for compounds with complex architectures.

The physical and chemical properties of CAS No. 2229160-03-4 have been extensively studied to understand its behavior under various conditions. For instance, its melting point, solubility, and stability under thermal and oxidative conditions have been characterized using advanced analytical techniques such as differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These studies have provided valuable insights into its suitability for formulation development in pharmaceutical applications.

Recent research has also explored the potential of 1-(5-fluoro-2-nitrophenyl)methyl-N-methylcyclopropane amine as a precursor for generating bioactive molecules through diversification strategies. By modifying the substituents on the phenyl ring or altering the cyclopropane structure, researchers have successfully synthesized analogs with enhanced pharmacological profiles. These findings underscore the versatility of this compound in drug discovery programs.

In conclusion, CAS No. 2229160-03-4, or 1-(5-fluoro-2-nitrophenyl)methyl-N-methylcyclopropane amine, represents a promising molecule with wide-ranging applications in modern medicine. Its unique structural features, coupled with recent advancements in synthetic and computational techniques, make it an invaluable tool for researchers in the field of drug development. As ongoing studies continue to unravel its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs.